Cas no 2680818-37-3 (2-(1-Acetamidoethyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid)

• Product Name: 2-(1-Acetamidoethyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid
• CAS No: 2680818-37-3
• MF: C₉H₁₁N₃O₄
• MW: 225.201341867447
• CID: 5923418
• PubChem ID: 165939201
• Update Time: 2025-09-28

2-(1-Acetamidoethyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680818-37-3
• 2-(1-acetamidoethyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid
• EN300-28274469
• 2-(1-Acetamidoethyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid

• Inchi： 1S/C9H11N3O4/c1-4(11-5(2)13)7-10-3-6(9(15)16)8(14)12-7/h3-4H,1-2H3,(H,11,13)(H,15,16)(H,10,12,14)
• InChI Key： YOCVRDFVHLSZCZ-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=CN=C(C(C)NC(C)=O)N1

Computed Properties

• Exact Mass: 225.07495584g/mol
• Monoisotopic Mass: 225.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 108Ų

Additional information on 2-(1-Acetamidoethyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid

Comprehensive Overview of 2-(1-Acetamidoethyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid (CAS No. 2680818-37-3)

2-(1-Acetamidoethyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid (CAS No. 2680818-37-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrimidine backbone, is often explored for its potential applications in drug development, particularly in the design of enzyme inhibitors and bioactive molecules. The presence of both acetamidoethyl and carboxylic acid functional groups enhances its versatility, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for pyrimidine derivatives has surged due to their role in medicinal chemistry. Researchers are particularly interested in compounds like 2-(1-Acetamidoethyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid for their potential to modulate biological pathways. For instance, pyrimidine-based molecules are frequently investigated for their anti-inflammatory, antiviral, and anticancer properties. This compound’s structural features align with current trends in small-molecule drug discovery, where precision and functionality are paramount.

The synthesis of CAS No. 2680818-37-3 involves multi-step organic reactions, often starting from readily available precursors such as ethyl acetoacetate and urea. The incorporation of the acetamidoethyl group is achieved through selective acylation, while the carboxylic acid moiety is introduced via oxidation or hydrolysis. These synthetic routes are optimized for yield and purity, ensuring the compound meets the stringent requirements of pharmaceutical applications.

One of the most frequently asked questions about 2-(1-Acetamidoethyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid revolves around its solubility and stability. This compound exhibits moderate solubility in polar solvents like dimethyl sulfoxide (DMSO) and methanol, but limited solubility in water. Stability studies indicate that it remains intact under standard laboratory conditions, though prolonged exposure to high temperatures or strong acids/bases should be avoided. These properties are critical for researchers formulating drug candidates or conducting in vitro assays.

From an industrial perspective, CAS No. 2680818-37-3 is gaining traction as a building block for high-value pharmaceuticals. Companies specializing in custom synthesis and contract research organizations (CROs) are increasingly listing this compound in their catalogs, catering to the growing demand from academic and commercial labs. Its role in the development of targeted therapies and precision medicine further underscores its importance in modern drug discovery pipelines.

Environmental and safety considerations are also paramount when working with 2-(1-Acetamidoethyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid. While it is not classified as hazardous under current regulations, proper handling protocols—such as the use of personal protective equipment (PPE) and adherence to good laboratory practices (GLP)—are recommended. Waste disposal should follow local guidelines to minimize environmental impact, aligning with the broader push for sustainable chemistry.

In summary, 2-(1-Acetamidoethyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid (CAS No. 2680818-37-3) represents a promising compound at the intersection of chemistry and biology. Its structural complexity and functional diversity make it a focal point for researchers exploring new therapeutic avenues. As the pharmaceutical industry continues to evolve, compounds like this will likely play a pivotal role in addressing unmet medical needs and advancing personalized healthcare solutions.